4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine

• IUPAC Name: 4-[4-(trifluoromethyl)pyridin-2-yl]thiomorpholine
• InChI: InChI=1S/C10H11F3N2S/c11-10(12,13)8-1-2-14-9(7-8)15-3-5-16-6-4-15/h1-2,7H,3-6H2
• InChI Key: AOVLUAPRGYVARG-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=NC=CC(=C2)C(F)(F)F
• Molecular Formula: C10H11F3N2S
• Molecular Weight: 248.27 g/mol
• CAS No.: 2034420-72-7

Description

“4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine” is a chemical compound. It’s part of a broader class of compounds known as trifluoromethylpyridines (TFMP), which are key structural motifs in active agrochemical and pharmaceutical ingredients.

Synthesis Analysis

The synthesis of TFMP derivatives, including “this compound”, is an important area of research. The introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride, prepared from 2,5-CTF, is achieved in the final synthesis step.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Based on the activities of structurally similar compounds, it can be hypothesized that this compound may interact with various cellular targets, leading to changes in cellular processes and functions .

Biochemical Pathways

Related compounds have been shown to impact a variety of biochemical pathways, potentially leading to a range of downstream effects .

Result of Action

Related compounds have been shown to exhibit a range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with its targets. For instance, the compound 4-(4-(Trifluoromethyl)pyridin-2-yl)methanol is recommended to be stored in an inert atmosphere at 2-8°C .

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine is its high purity and stability, which makes it suitable for use in various lab experiments. However, one limitation is that it is relatively expensive and may not be readily available in some labs.

Future Directions

There are several future directions for the study of 4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine. One potential area of research is the development of this compound-based drugs for the treatment of Alzheimer's disease and Parkinson's disease. Another area of research is the synthesis of novel materials and polymers using this compound as a building block. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in catalysis.

Synthesis Methods

The synthesis of 4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine is a multi-step process that involves the reaction of 2-chloro-4-(trifluoromethyl)pyridine with thiomorpholine in the presence of a base. The resulting product is then purified using column chromatography to obtain this compound in high purity.

Scientific Research Applications

4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine has been extensively studied in scientific research due to its potential applications in medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has been shown to possess anti-inflammatory and anti-tumor properties. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease.
In material science, this compound has been used as a building block for the synthesis of novel polymers and materials. It has also been studied as a potential catalyst for various chemical reactions.